Cas no 62097-81-8 (2-Propanone, 1-(4-ethyl-2,5-dimethoxyphenyl)-)

• Product Name: 2-Propanone, 1-(4-ethyl-2,5-dimethoxyphenyl)-
• CAS No: 62097-81-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 458215
• PubChem ID: 21488975
• Update Time: 2025-04-19

2-Propanone, 1-(4-ethyl-2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4-ethyl-2,5-dimethoxyphenyl)-
• 1-(4-ethyl-2,5-dimethoxyphenyl)propan-2-one
• 62097-81-8
• SCHEMBL11812515
• DTXSID20614709

• Inchi： 1S/C13H18O3/c1-5-10-7-13(16-4)11(6-9(2)14)8-12(10)15-3/h7-8H,5-6H2,1-4H3
• InChI Key： PPXFEKPBFCSYJN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CC(C)=O)C(=CC=1CC)OC

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53